Cas no 497089-83-5 (3-iodo-4-methyl-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}benzamide)

• Product Name: 3-iodo-4-methyl-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}benzamide
• CAS No: 497089-83-5
• MF: C₁₇H₁₄IN₃O₃S₂
• MW: 499.345833301544
• CID: 5990458
• PubChem ID: 1014189
• Update Time: 2025-10-30

3-iodo-4-methyl-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3-iodo-4-methyl-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}benzamide
• 3-iodo-4-methyl-N-{4-[(1,3-thiazol-2-ylamino)sulfonyl]phenyl}benzamide
• 3-iodo-4-methyl-N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]benzamide
• Benzamide, 3-iodo-4-methyl-N-[4-[(2-thiazolylamino)sulfonyl]phenyl]-
• 3-iodo-4-methyl-N-(4-(N-(thiazol-2-yl)sulfamoyl)phenyl)benzamide
• 3-IODO-4-METHYL-N-{4-[(1,3-THIAZOL-2-YL)SULFAMOYL]PHENYL}BENZAMIDE
• AKOS000493889
• 497089-83-5
• F1443-3629
• AN-329/41437635
• Oprea1_045990
• AB00674420-01
• SCHEMBL22516040

• Inchi： 1S/C17H14IN3O3S2/c1-11-2-3-12(10-15(11)18)16(22)20-13-4-6-14(7-5-13)26(23,24)21-17-19-8-9-25-17/h2-10H,1H3,(H,19,21)(H,20,22)
• InChI Key： BLRNOVWAZWWVQH-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(NC2=NC=CS2)(=O)=O)C=C1)(=O)C1=CC=C(C)C(I)=C1

Computed Properties

• Exact Mass: 498.95213g/mol
• Monoisotopic Mass: 498.95213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Density: 1.793±0.06 g/cm3(Predicted)
• pka: 7.01±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3-iodo-4-methyl-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}benzamide

Comprehensive Overview of 3-iodo-4-methyl-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}benzamide (CAS No. 497089-83-5): Properties, Applications, and Research Insights

3-iodo-4-methyl-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}benzamide (CAS No. 497089-83-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, combines a benzamide core with a thiazole sulfonamide moiety, making it a promising candidate for targeted therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its structural similarity to other bioactive molecules.

The growing demand for small-molecule drugs and precision medicine has propelled the study of compounds like 3-iodo-4-methyl-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}benzamide. Its iodo and methyl substituents enhance its binding affinity to specific protein targets, a feature highly sought after in drug discovery. Recent studies highlight its potential in addressing antibiotic resistance and cancer therapeutics, aligning with current global health priorities.

From a synthetic chemistry perspective, the compound's sulfamoylphenyl group offers versatility in derivatization, enabling researchers to explore structure-activity relationships (SAR). This adaptability is crucial for optimizing bioavailability and pharmacokinetics, two critical factors in modern pharmaceutical development. Computational modeling and AI-driven drug design tools have further accelerated its study, addressing common queries like "How to improve drug solubility?" or "What are the latest thiazole-based therapeutics?"

Environmental and safety profiles of CAS No. 497089-83-5 are also under scrutiny, as sustainable chemistry gains traction. Its stability under physiological conditions makes it a viable candidate for green chemistry applications, reducing waste in synthesis. Laboratories worldwide are investigating scalable production methods, answering industry demands for cost-effective APIs (Active Pharmaceutical Ingredients).

In summary, 3-iodo-4-methyl-N-{4-(1,3-thiazol-2-yl)sulfamoylphenyl}benzamide represents a nexus of innovation in medicinal chemistry and molecular biology. Its multifaceted applications—from tackling infectious diseases to advancing personalized medicine—underscore its relevance in contemporary research. As scientific communities prioritize high-throughput screening and fragment-based drug design, this compound continues to inspire breakthroughs.